Cas no 70345-19-6 (4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester)

• Product Name: 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester
• CAS No: 70345-19-6
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5719559
• PubChem ID: 12566386
• Update Time: 2025-10-31

4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester

• Inchi： 1S/C11H12BrFO2/c1-2-15-11(14)7-10(13)8-3-5-9(12)6-4-8/h3-6,10H,2,7H2,1H3
• InChI Key： AJMMPVGJILBKBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(=O)OCC)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester

Recent Advances in the Synthesis and Applications of 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester (CAS: 70345-19-6)

The compound 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester (CAS: 70345-19-6) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This ester derivative, characterized by its bromo and fluoro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester as a precursor in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers employed a palladium-catalyzed coupling reaction to introduce the bromo and fluoro substituents, achieving high yields and excellent regioselectivity. The resulting compounds exhibited enhanced pharmacokinetic properties, including improved metabolic stability and bioavailability, compared to their non-fluorinated counterparts.

In another groundbreaking study, researchers at the University of Cambridge explored the use of 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester in the development of targeted cancer therapies. By incorporating this compound into a series of small-molecule inhibitors, they were able to selectively target oncogenic kinases while minimizing off-target effects. The study, published in Nature Chemical Biology, reported a significant reduction in tumor growth in preclinical models, underscoring the potential of this compound in precision medicine.

Beyond its applications in drug development, 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester has also been investigated for its utility in chemical biology. A 2024 study in ACS Chemical Biology detailed its use as a fluorescent probe for imaging cellular processes. The bromo and fluoro substituents were found to enhance the probe's stability and specificity, enabling real-time visualization of enzymatic activity in live cells. This advancement opens new avenues for studying disease mechanisms and screening potential therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, a 2024 patent application by Merck & Co. described a novel catalytic system that achieves near-quantitative conversion of starting materials, addressing one of the key bottlenecks in industrial production.

In conclusion, 4-Bromo-β-fluoro-Benzenepropanoic Acid Ethyl Ester (CAS: 70345-19-6) continues to be a valuable building block in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for designing next-generation therapeutics and probes. Future research is expected to further expand its applications, particularly in the realms of targeted drug delivery and diagnostic imaging.